Cas no 1054473-05-0 (stachysoside F)

• Product Name: stachysoside F
• CAS No: 1054473-05-0
• MF: C₃₀H₃₈O₁₇
• MW: 670.61253118515
• CID: 2003717
• Update Time: 2025-04-21

stachysoside F Chemical and Physical Properties

Names and Identifiers

• stachysoside F
• (-)-Stachysoside F
• (-)-Stachysoside E

• Inchi： 1S/C30H38O17/c31-10-14-9-18(35)30(7-8-42-27(20(14)30)46-28-24(40)23(39)21(37)16(11-32)43-28)47-29-25(41)26(22(38)17(12-33)44-29)45-19(36)6-3-13-1-4-15(34)5-2-13/h1-9,16-18,20-29,31-35,37-41H,10-12H2/b6-3+/t16-,17-,18-,20+,21-,22-,23+,24-,25-,26+,27+,28+,29+,30+/m1/s1
• InChI Key： NCNSYPDKZHQEGY-MUMAOHIZSA-N
• SMILES： O1[C@@H](O[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)[C@@H]2C(CO)=C[C@H]([C@@]2(O[C@@H]2O[C@H](CO)[C@@H](O)[C@H](OC(/C=C/C3C=CC(O)=CC=3)=O)[C@H]2O)C=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 47
• XLogP3: -3.732

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides